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Abstract
Dimethylcarbamic acid (DMCA), while itself an unstable compound, is the parent acid to a

significant class of stable derivatives, namely dimethylcarbamates. These derivatives have

found extensive applications across various scientific and industrial domains, most notably in

the development of pharmaceuticals and pesticides. Their primary mechanism of action often

involves the inhibition of acetylcholinesterase, an enzyme critical to nerve function. This

technical guide provides a comprehensive overview of the molecular and physicochemical

properties of dimethylcarbamic acid, details the biological pathways influenced by its

derivatives, and presents standardized experimental protocols for the synthesis of these

valuable compounds.

Molecular Profile
Dimethylcarbamic acid is an organic compound characterized by a carbamic acid functional

group with two methyl groups attached to the nitrogen atom.[1] Due to its inherent instability, it

is most commonly studied and utilized through its more stable ester and salt derivatives.[2]

Molecular Formula and Weight
The fundamental molecular details of dimethylcarbamic acid are summarized in the table

below.
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Property Value Citation(s)

Molecular Formula C₃H₇NO₂ [3]

Molecular Weight 89.09 g/mol [3][4]

IUPAC Name dimethylcarbamic acid [3]

CAS Number 7260-94-8 [3]

Canonical SMILES CN(C)C(=O)O [3]

InChI Key
DWLVWMUCHSLGSU-

UHFFFAOYSA-N
[3][4]

Physicochemical Properties
The physicochemical properties of dimethylcarbamic acid are crucial for understanding its

behavior in various chemical and biological systems. While the free acid is unstable, its

predicted and observed properties provide valuable insights.

Property Value Citation(s)

Physical State Colorless to pale yellow liquid [1][5]

Water Solubility
Approx. 626 g/L at 25°C

(predicted)
[4]

pKa -1.67 ± 0.12 (predicted) [4]

XLogP3 -0.2 [3]

Topological Polar Surface Area 40.5 Å² [3]

Biological Activity and Signaling Pathways
The biological significance of dimethylcarbamic acid is primarily manifested through its

derivatives, which are potent inhibitors of acetylcholinesterase (AChE).[6] AChE is a key

enzyme in the cholinergic nervous system, responsible for the hydrolysis of the

neurotransmitter acetylcholine.
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Acetylcholinesterase Inhibition
Carbamate derivatives of dimethylcarbamic acid act as pseudo-irreversible inhibitors of

AChE.[7] They bind to the active site of the enzyme, leading to carbamylation of a serine

residue. This carbamylated enzyme is unable to hydrolyze acetylcholine, resulting in an

accumulation of the neurotransmitter in the synaptic cleft and subsequent overstimulation of

cholinergic receptors.[8] This mechanism is the basis for the therapeutic effects of drugs like

rivastigmine in Alzheimer's disease and the neurotoxic effects of carbamate pesticides.[7]
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Acetylcholinesterase inhibition by carbamates.

Experimental Protocols
Due to the instability of dimethylcarbamic acid, synthetic protocols typically focus on its more

stable derivatives. The following is a representative protocol for the synthesis of carbamates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1202106?utm_src=pdf-body
https://pdfs.semanticscholar.org/b7fe/f292ee4eaa3cda73e1387c57bd07a8d8944e.pdf
https://www.researchgate.net/figure/nhibition-scheme-of-AChE-by-carbamate-pesticides-46_fig2_343384684
https://pdfs.semanticscholar.org/b7fe/f292ee4eaa3cda73e1387c57bd07a8d8944e.pdf
https://www.benchchem.com/product/b1202106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


utilizing a continuous-flow system, which offers excellent control over reaction parameters.[9]

Continuous-Flow Synthesis of Carbamates
This method describes the synthesis of carbamates from an amine, an alkyl halide, and carbon

dioxide using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst.[9][10]

Materials:

Amine (1.0 eq)

Alkyl bromide (2.0 eq)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 eq)

Acetonitrile (MeCN)

Carbon dioxide (CO₂)

Equipment:

Continuous-flow chemistry system (e.g., Vapourtec E-series) with a 10 mL coil reactor

Back-pressure regulator

Mass flow controller for CO₂

Procedure:

Reagent Preparation: Prepare a solution of the corresponding amine (1.0 eq, 4.29 mmol),

alkyl bromide (2.0 eq, 8.58 mmol), and DBU (2.0 eq, 8.58 mmol) in 5 mL of acetonitrile.[9]

System Setup:

Heat the 10 mL coil reactor to 70 °C.[9]

Set the back-pressure regulator to 3 bar.[9]

Reaction Execution:
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Pump the reagent mixture through the reactor at a flow rate of 250 µL/min.[10]

Introduce CO₂ into the system using a mass flow controller at a flow rate of 6.0 mL/min.

[10]

Work-up and Purification:

Collect the reaction mixture from the reactor outlet.

Concentrate the mixture under reduced pressure.

Purify the crude product by standard chromatographic techniques to yield the desired

carbamate.[10]
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Workflow for continuous-flow carbamate synthesis.

Applications in Research and Drug Development
Derivatives of dimethylcarbamic acid are instrumental in several areas of research and

development:
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Neuroscience: As acetylcholinesterase inhibitors, they are crucial tools for studying the

cholinergic system and for the development of therapeutics for neurodegenerative diseases

such as Alzheimer's and Parkinson's disease.[7]

Pesticide Development: The potent inhibitory effect on insect acetylcholinesterase makes

dimethylcarbamates effective insecticides.[6]

Organic Synthesis: Dimethylcarbamoyl chloride, a derivative, is a versatile reagent for the

introduction of a dimethylcarbamoyl group onto various molecules.[2]

Conclusion
Dimethylcarbamic acid, through its diverse and stable derivatives, represents a cornerstone

in the fields of medicinal chemistry, neurobiology, and agricultural science. A thorough

understanding of its fundamental properties, the biological pathways modulated by its

derivatives, and the synthetic methodologies to access these compounds is essential for

researchers and scientists. The continued exploration of this chemical class holds significant

promise for the development of novel therapeutics and other advanced chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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